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Cat. No.: B15609016 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the currently available information

regarding "Tubulin inhibitor 40," a compound identified as a potential novel anticancer agent.

This document is intended for researchers, scientists, and drug development professionals

interested in the landscape of microtubule-targeting cancer therapies.

Executive Summary
Tubulin inhibitor 40, also referenced in chemical supplier databases as compound 45, has

been identified as an inhibitor of tubulin polymerization with potential applications in oncology.

Publicly available data from commercial vendors indicate its inhibitory activity at a micromolar

concentration. However, a thorough review of the scientific literature reveals that the

designation "compound 45" has been assigned to several distinct chemical entities with tubulin-

inhibiting properties. This ambiguity presents a challenge in definitively assigning a specific

chemical structure and a comprehensive biological activity profile to the commercially available

"Tubulin inhibitor 40." This guide will synthesize the available data, highlight the distinct

"compound 45" molecules, and present a generalized framework for the mechanism of action

of tubulin inhibitors.

Available Data for Tubulin Inhibitor 40
Information primarily sourced from chemical vendor catalogs provides the following top-level

data for a compound designated as "Tubulin inhibitor 40" or "compound 45".
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Table 1: General Properties of Commercially Listed Tubulin Inhibitor 40

Parameter Value Source

Product Identifier
Tubulin inhibitor 40; compound

45

MedChemExpress, TargetMol,

etc.

Reported IC50 1.2 µM (for tubulin inhibition) [1][2]

Molecular Formula C19H20N2O5 [2]

Molecular Weight 356.37 [2]

Reported Activity
Selective cytotoxicity towards

cancer cells; antitumor activity.
[1]

It is critical to note that a primary, peer-reviewed research publication definitively linking this

specific set of properties to a single, characterized molecule could not be identified during the

literature review.

The "Compound 45" Ambiguity in Scientific
Literature
The designation "compound 45" has appeared in multiple independent research publications,

each describing a different molecule with anticancer and tubulin-targeting activities. This

complicates the creation of a singular, in-depth profile. Below is a summary of distinct

molecules referred to as "compound 45" in various studies.

Table 2: Summary of Different "Compound 45" Molecules with Tubulin Inhibitor Activity
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Class of Compound
Reported Biological
Activity

Reference

Quinazoline Derivative

Active against HepG-2 (IC50 =

4.36 µM) and HCT116 (IC50 =

7.34 µM) cancer cell lines.

Review citing other work

Benzosuberene Congener

(KGP156)

Strong inhibitor of tubulin

assembly (low micromolar

range) with potent cytotoxicity

(nanomolar range).

N-benzyl Sulfonamide

Derivative

Inhibits tubulin polymerization

(IC50 = 3.7 µM); exhibits

nanomolar antiproliferative

activity against ovarian, breast,

and cervix carcinoma cells.

Phenyl 4-(2-oxoimidazolidin-1-

yl)benzenesulfonate

Investigated as a tubulin

inhibitor that mimics

Combretastatin A-4.

Due to this lack of a singular, verifiable source, providing detailed, specific experimental

protocols and comprehensive quantitative data for "Tubulin inhibitor 40" would be speculative.

Generalized Mechanism of Action: Tubulin Inhibition
Tubulin inhibitors as a class of anticancer agents interfere with the dynamics of microtubules,

which are essential components of the cytoskeleton and the mitotic spindle. By disrupting

microtubule function, these agents can induce cell cycle arrest, typically in the G2/M phase,

and subsequently trigger apoptosis (programmed cell death).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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